Cas no 1871865-32-5 (2-[(Benzyloxy)methyl]-4-methylpentanoic acid)

• Product Name: 2-[(Benzyloxy)methyl]-4-methylpentanoic acid
• CAS No: 1871865-32-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5703228
• PubChem ID: 102940012
• Update Time: 2025-05-19

2-[(Benzyloxy)methyl]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)methyl]-4-methylpentanoic acid
• Pentanoic acid, 4-methyl-2-[(phenylmethoxy)methyl]-
• AKOS034122406
• Z1813232693
• 2-[(Benzyloxy)methyl]-4-methylpentanoicacid
• EN300-1267315
• 1871865-32-5
• 2-[(Benzyloxy)methyl]-4-methylpentanoic acid

• Inchi： 1S/C14H20O3/c1-11(2)8-13(14(15)16)10-17-9-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,15,16)
• InChI Key： QLSBJDHEYAHBKC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 357.0±25.0 °C(Predicted)
• pka: 4.34±0.21(Predicted)

Additional information on 2-[(Benzyloxy)methyl]-4-methylpentanoic acid

2-[(Benzyloxy)methyl]-4-methylpentanoic Acid: A Comprehensive Overview

2-[(Benzyloxy)methyl]-4-methylpentanoic acid, identified by the CAS number 1871865-32-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pentanoic acid backbone with a benzyloxy group attached to the second carbon and a methyl group at the fourth position, making it a structurally complex yet intriguing compound.

The synthesis of 2-[(Benzyloxy)methyl]-4-methylpentanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The compound's structure allows for various functional group transformations, making it a versatile building block in organic synthesis. For instance, the benzyloxy group can be readily modified to introduce different substituents, thereby expanding its potential applications.

One of the most promising areas of research involving this compound is its role in drug discovery. The pentanoic acid moiety is known to exhibit bioactivity in various biological systems, and the addition of the benzyloxy and methyl groups further enhances its pharmacological properties. Recent studies have explored its potential as an anti-inflammatory agent, where it has shown significant activity in reducing inflammation in preclinical models. This suggests that 2-[(Benzyloxy)methyl]-4-methylpentanoic acid could be a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also found relevance in material science. Its unique structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a monomer or cross-linking agent. Researchers have recently investigated its ability to form self-healing polymers, which could revolutionize industries such as electronics and automotive manufacturing by providing materials with enhanced durability and repair capabilities.

The physical properties of 2-[(Benzyloxy)methyl]-4-methylpentanoic acid are equally fascinating. It exists as a white crystalline solid with a melting point of approximately 125°C and a boiling point around 300°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. According to recent toxicological studies, 2-[(Benzyloxy)methyl]-4-methylpentanoic acid exhibits low toxicity when administered at therapeutic doses. However, prolonged exposure or high concentrations may lead to adverse effects, necessitating careful handling during synthesis and use.

In conclusion, 2-[(Benzyloxy)methyl]-4-methylpentanoic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research. Its potential in drug development, material science, and other fields underscores its importance as a valuable compound in modern chemistry. As research progresses, further insights into its properties and applications are expected to emerge, solidifying its role as a key molecule in various industries.